3-Sulfamoyl-butyric acid methyl ester

• IUPAC Name: methyl 3-sulfamoylbutanoate
• InChI: InChI=1S/C5H11NO4S/c1-4(11(6,8)9)3-5(7)10-2/h4H,3H2,1-2H3,(H2,6,8,9)
• InChI Key: LVUXJZVXZPOJSV-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)OC)S(=O)(=O)N
• Molecular Formula: C5H11NO4S
• Molecular Weight: 181.21 g/mol
• CAS No.: 1316222-19-1

Description

3-Sulfamoyl-butyric acid methyl ester is a useful research compound. Its molecular formula is C5H11NO4S and its molecular weight is 181.21. The purity is usually 95%.
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Scientific Research Applications

Catalyst and Intermediate in Synthesis

Esterification Catalyst : Sulfamic acid and related compounds have demonstrated efficiency as catalysts in the esterification process, producing fatty acid methyl esters (FAMEs) and ethyl esters (FAEEs) under various conditions. This application is crucial for biodiesel production and other industrial processes requiring ester synthesis. The use of sulfamic acid as a catalyst highlights the potential for "3-Sulfamoyl-butyric acid methyl ester" to serve similarly in green chemistry applications due to its structural similarities and functional groups that may act as efficient catalysts in esterification reactions (D’Oca et al., 2012).

Polymer Solar Cells : Fullerene derivatives, closely related to "this compound," have been applied successfully as acceptor and cathode interfacial materials in polymer solar cells, enhancing electron mobility and power conversion efficiency. This suggests that modifications of such molecules could lead to improvements in organic solar cell technologies, indicating potential research applications of "this compound" in developing novel materials for energy conversion (Lv et al., 2014).

Material Science and Organic Electronics

Organic Photovoltaics : The study of [6,6]-phenyl-C61-butyric acid methyl ester (PCBM) and related materials in bulk heterojunction solar cells has shown significant improvements in power conversion efficiency through structural modifications and blending techniques. This research area underscores the importance of ester-functionalized compounds like "this compound" in optimizing the performance of organic photovoltaic devices through nanostructural engineering and material science (Liang et al., 2009).

Environmental and Green Chemistry

Biodiesel Production : Research on the transformation of volatile fatty acids (VFAs) into fatty acid methyl esters (FAMEs) presents an innovative approach to biodiesel production. This process involves the pseudo-catalytic conversion of butyric acid into butyric acid methyl ester, highlighting the potential role of "this compound" as a reagent or intermediate in creating more efficient and environmentally friendly biodiesel production methods (Jung et al., 2016).